
Application Notes and Protocols: Cobalt Blue
Pigment in Ceramics and Glass

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: COBALT BLUE

Cat. No.: B1171533 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction: Cobalt Blue (Cobalt Aluminate)
Cobalt blue is a high-performance inorganic pigment prized for its vibrant and stable blue hue.

[1] Chemically, it is primarily cobalt aluminate (CoAl₂O₄), which forms a crystalline spinel

structure through high-temperature calcination.[1][2] This structure imparts exceptional thermal

stability, chemical resistance, and weather resistance, making it a valuable colorant in

demanding applications such as ceramics and glass.[1][3][4] The pigment is also known as

Thénard's blue, named after the French chemist Louis Jacques Thénard who discovered the

process for its manufacture in the early 19th century.[5]

The intense color of cobalt blue arises from the Co²⁺ ions within the tetrahedral sites of the

spinel lattice.[6][7] Its properties can be modified by including other oxides such as MgO, ZnO,

Li₂O, or TiO₂ in its composition.[2] These modifications can alter the hue and other

characteristics of the pigment.[2] In addition to its use as a colorant, cobalt blue glass is

utilized for its ability to filter light, notably in protecting UV-sensitive products and in laboratory

settings for flame tests.[8][9][10]

Physicochemical Properties
Cobalt blue pigments exhibit a range of properties that make them suitable for high-

temperature applications. The data presented below is a summary of typical characteristics.
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Property Value Source(s)

C.I. Name Pigment Blue 28 [3][4]

CAS Number 1345-16-0 [2][4]

Molecular Formula CoO·Al₂O₃ or CoAl₂O₄ [2][4]

Crystal Structure Spinel (Cubic) [1][2][3]

Density 3.8 - 4.54 g/cm³ [2][4]

Heat Resistance Stable up to 1200-1400 °C [2][3]

Chemical Resistance
Excellent resistance to acids

and alkalis
[1][3][4][5]

Lightfastness Excellent [4]

Oil Absorption 15 - 37 g/100g [1][2]

Composition (Typical) 30-35% CoO, 65-70% Al₂O₃ [2]

Experimental Protocols: Pigment Synthesis
Protocol 1: Solid-State Synthesis of Cobalt Aluminate
(CoAl₂O₄)
This protocol describes a common method for synthesizing cobalt blue pigment via high-

temperature calcination.

Objective: To synthesize CoAl₂O₄ pigment powder from cobalt and aluminum oxide precursors.

Materials:

Cobalt (II, III) oxide (Co₃O₄) or Cobalt (II) oxide (CoO)

Aluminum oxide (Al₂O₃)

Mineralizing agent (optional, e.g., B₂O₃)[11]

Agate mortar and pestle
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High-temperature furnace (capable of ≥1200 °C)

Alumina crucibles

Hydraulic press (optional)

Procedure:

Precursor Stoichiometry: Calculate the required masses of CoO and Al₂O₃ for a 1:1 molar

ratio to form CoAl₂O₄. Note that if using Co₃O₄, the stoichiometry must be adjusted

accordingly. For modified pigments, other oxides (e.g., MgO, ZnO) can be added at desired

molar concentrations.[11][12]

Milling: Thoroughly grind the precursor powders (e.g., Co₃O₄ and Al₂O₃) together in an agate

mortar to ensure a homogenous mixture.[13]

Pelletizing (Optional): The mixed powder can be shaped under pressure using a hydraulic

press to form pellets. This can improve the contact between particles during calcination.[13]

Calcination: Place the powder or pellets in an alumina crucible and transfer to a high-

temperature furnace.

Heat the furnace to the target temperature, typically between 1200 °C and 1300 °C.[11]

The optimal temperature depends on the specific composition and desired particle size.

Maintain the temperature for a soaking time of 2-4 hours to allow for the complete

formation of the spinel phase.

Cooling & Pulverization: Allow the furnace to cool to room temperature. The resulting

calcined product will be a hard, sintered mass.

Final Milling: Grind the sintered mass into a fine powder using a mortar and pestle or a ball

mill. This final powder is the cobalt blue pigment.
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Caption: Workflow for Solid-State Synthesis of Cobalt Blue Pigment.

Application Protocols: Ceramics and Glass
Protocol 2: Preparation and Application of a Cobalt Blue
Ceramic Glaze
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Objective: To prepare a ceramic glaze colored with synthesized or commercial cobalt blue
pigment and apply it to a ceramic body.

Materials:

Cobalt blue pigment (1-3% by weight is typical for a strong blue)[14]

Base glaze formulation (transparent or opaque)

Ceramic bisque ware (pre-fired clay body)

Water

Sieve (100-mesh)

Mixing container and tools

Glaze application tools (brush, dipping tongs)

Kiln

Procedure:

Glaze Formulation: Weigh the dry components of the base glaze. A glaze is a mixture of

powdered minerals similar to glass, with the addition of alumina.[13]

Pigment Addition: Weigh the cobalt blue pigment. A typical starting point is 2% of the total

dry glaze weight.[14] The amount can be adjusted to achieve the desired color intensity.

Mixing:

Add the dry glaze components and the pigment to a container.

Gradually add water while mixing until a smooth, cream-like suspension is achieved.

Sieving: Pass the glaze suspension through a 100-mesh sieve to remove any agglomerates

and ensure a uniform consistency.
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Application: Apply the liquid glaze to the bisque ware using brushing, dipping, or spraying

techniques. Ensure an even coating. The thickness of the glaze can affect the final color.[14]

Drying: Allow the applied glaze to dry completely.

Firing:

Place the glazed ware in a kiln.

Fire the piece according to the temperature required by the specific glaze and clay body

(e.g., Cone 6, ~1222°C or Cone 10, ~1285°C). The high heat resistance of cobalt blue
allows it to remain stable during this process.[3]

During firing, the glaze melts and fuses to the clay body, forming a vitrified, colored

surface.[13]
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Caption: Experimental Workflow for Cobalt Blue Ceramic Glazing.

Protocol 3: Formulation of Cobalt Blue Glass
Objective: To produce a batch of cobalt blue colored glass.

Materials:
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Base glass components (e.g., silica sand, soda ash, limestone)

Cobalt (II) oxide (CoO) or Cobalt Carbonate (CoCO₃)

High-temperature crucible

Glass melting furnace (capable of >1200 °C)

Procedure:

Glass Batch Calculation: Formulate a standard glass recipe (e.g., soda-lime glass).

Colorant Addition: Cobalt is an extremely powerful colorant in glass.[8]

Add cobalt oxide (CoO) to the dry batch. Only a very small amount is needed. For

example, as little as a few parts per million can create a noticeable blue, while

concentrations of 0.02% (5 ounces per ton) can produce a rich blue.[10][15]

If using cobalt carbonate, it will decompose to CoO at high temperatures.

Mixing: Thoroughly mix the base glass components with the cobalt oxide to ensure even

color distribution.

Melting:

Place the mixed batch into a crucible and load it into the furnace.

Heat to the melting temperature of the glass formulation (e.g., 1200-1500 °C). The mixture

will melt into a molten state.

Fining & Homogenization: Allow the molten glass to remain at temperature to remove

bubbles ("fining") and ensure the cobalt is fully dissolved and distributed, creating a

homogenous blue color.

Forming & Annealing: The molten glass can then be formed (e.g., blown, cast) and must be

cooled slowly (annealed) to relieve internal stresses.
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Caption: Logical Flow for the Production of Cobalt Blue Glass.

Characterization and Quality Control
Pigment Characterization
Synthesized pigments should be characterized to confirm their composition and structure.

X-Ray Diffraction (XRD): Used to confirm the formation of the CoAl₂O₄ spinel phase and

identify any secondary phases.[16][17]

Colorimetric Analysis (CIE Lab*): Quantifies the color of the pigment powder and its

application in a glaze or glass.[16][18]
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Scanning Electron Microscopy (SEM): Visualizes the particle size and morphology of the

pigment powders.

Glaze and Glass Stability: Leaching Test Protocol
Objective: To assess the chemical durability of a fired cobalt glaze by testing for metal leaching,

a critical safety parameter for food-contact surfaces.

Rationale: Improperly formulated or fired glazes can leach heavy metals, including cobalt, into

acidic foods or liquids.[19] While stable glazes pose minimal risk, testing is crucial for ensuring

safety.[20][21]

Materials:

Fired ceramic test tiles with the cobalt blue glaze.

4% acetic acid solution (to simulate acidic foods like vinegar).

Beakers or containers to hold the test tiles and solution.

Parafilm or other covering to prevent evaporation.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS) for cobalt analysis.

Procedure:

Sample Preparation: Thoroughly clean and dry the glazed ceramic test tiles.

Leaching:

Place a test tile in a beaker, glazed-side up.

Pour the 4% acetic acid solution into the beaker, ensuring the glazed surface is completely

submerged.

Cover the beaker with parafilm to prevent evaporation.

Let the sample sit at room temperature for 24 hours.
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Analysis:

After 24 hours, carefully decant the acetic acid solution into a clean sample tube.

Analyze the concentration of cobalt in the solution using ICP-MS or AAS.

Interpretation: Compare the measured cobalt concentration against regulatory limits for food-

contact surfaces (e.g., FDA, EU standards). A low or non-detectable level of cobalt indicates

a stable, non-leaching glaze.

Safety Precautions
Working with cobalt compounds requires appropriate safety measures.

Inhalation: Chronic inhalation of cobalt dust may cause respiratory issues such as asthma.[5]

Use pigments in a well-ventilated area or under a fume hood. Wear a P100 respirator when

handling dry powders.[20]

Skin Contact: Direct skin contact may cause allergic reactions in sensitive individuals.[5]

Wear nitrile gloves and a lab coat.

Ingestion: Ingestion can cause adverse health effects.[5] Do not eat, drink, or smoke in the

work area. Always wash hands thoroughly after handling materials.

Studio Hygiene: Maintain a clean workspace. Wet-clean surfaces to avoid generating

airborne dust.[20] Separate work clothes from personal clothing.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1171533?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

